2-(Benzotriazol-1-yl)-1-(2-methylpiperidin-1-yl)ethanone

• IUPAC Name: 2-(benzotriazol-1-yl)-1-(2-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C14H18N4O/c1-11-6-4-5-9-17(11)14(19)10-18-13-8-3-2-7-12(13)15-16-18/h2-3,7-8,11H,4-6,9-10H2,1H3
• InChI Key: BQNHMYYVBHVUBL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)CN2C3=CC=CC=C3N=N2
• Molecular Formula: C14H18N4O
• Molecular Weight: 258.32 g/mol

Description

2-(Benzotriazol-1-yl)-1-(2-methylpiperidin-1-yl)ethanone is a chemical compound with potential applications in scientific research. It is a white crystalline powder with a molecular formula of C15H20N4O and a molecular weight of 276.35 g/mol. This compound has gained attention due to its unique properties and potential uses in various fields of research.

Mechanism of Action

The mechanism of action of 2-(Benzotriazol-1-yl)-1-(2-methylpiperidin-1-yl)ethanone is not fully understood. However, it is believed to interact with certain receptors in the brain, leading to changes in neuronal activity and neurotransmitter release.
Biochemical and Physiological Effects:
Studies have shown that 2-(Benzotriazol-1-yl)-1-(2-methylpiperidin-1-yl)ethanone can modulate the release of certain neurotransmitters such as dopamine and serotonin. It has also been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(Benzotriazol-1-yl)-1-(2-methylpiperidin-1-yl)ethanone in lab experiments is its potential to selectively target certain receptors in the brain. However, one limitation is that its mechanism of action is not fully understood, which may hinder its use in certain experiments.

Future Directions

There are several potential future directions for research involving 2-(Benzotriazol-1-yl)-1-(2-methylpiperidin-1-yl)ethanone. One direction is to further investigate its binding properties and selectivity for certain receptors in the brain. Another direction is to explore its potential therapeutic applications in the treatment of neuropsychiatric disorders such as anxiety and depression. Additionally, research could focus on synthesizing novel compounds based on the structure of 2-(Benzotriazol-1-yl)-1-(2-methylpiperidin-1-yl)ethanone with improved pharmacological properties.

Synthesis Methods

The synthesis of 2-(Benzotriazol-1-yl)-1-(2-methylpiperidin-1-yl)ethanone involves the reaction of 2-methylpiperidine with benzotriazole in the presence of a suitable solvent and reagents. The reaction is carried out under controlled conditions, and the resulting product is purified through various techniques such as recrystallization and chromatography.

Scientific Research Applications

2-(Benzotriazol-1-yl)-1-(2-methylpiperidin-1-yl)ethanone has potential applications in various fields of scientific research. It has been used as a probe for studying the binding properties of certain receptors in the brain. It has also been used in the synthesis of novel compounds with potential therapeutic applications.